Cas no 51870-22-5 (1H-Indene-1,3(2H)-dione,2-(4-hydroxy-3-methoxyphenyl)-)

• Product name: 1H-Indene-1,3(2H)-dione,2-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 51870-22-5
• MF: C₁₆H₁₂O₄
• MW: 268.26408
• CID: 383493
• PubChem ID: 350194

1H-Indene-1,3(2H)-dione,2-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-(4-hydroxy-3-methoxyphenyl)-
• 2-(4-hydroxy-3-methoxyphenyl)indene-1,3-dione
• 2-(4-hydroxy-3-methoxyphenyl)-1H-indene-1,3(2H)-dione
• AC1L6VR8
• HMS2829N12
• NSC508519
• NSC-508519
• CHEMBL1351286
• DTXSID00325462
• 51870-22-5
• MLS001179420
• SMR000477713

• Inchi： InChI=1S/C16H12O4/c1-20-13-8-9(6-7-12(13)17)14-15(18)10-4-2-3-5-11(10)16(14)19/h2-8,14,17H,1H3
• InChI Key： ZIRRXRUAOFLWMK-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)C2C(=O)C3=CC=CC=C3C2=O)O

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.353
• Boiling Point: 488°C at 760 mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.643
• PSA: 63.6
• LogP: 2.56360